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Compound of Interest

Compound Name: Sch 30497

CAS No.: 83674-78-6

Cat. No.: B1680893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antiplatelet agent Sch 79797 with

other alternatives, supported by experimental data. The information is intended to assist

researchers and professionals in drug development in evaluating the efficacy and mechanisms

of action of this compound.

Executive Summary
Sch 79797 is a potent and selective non-peptide antagonist of the Protease-Activated

Receptor-1 (PAR-1), a key receptor in thrombin-mediated platelet activation. Experimental data

demonstrates its ability to inhibit platelet aggregation by blocking the PAR-1 signaling pathway.

This guide compares the antiplatelet activity of Sch 79797 with other PAR-1 antagonists, such

as Vorapaxar and Atopaxar, as well as antagonists of the related PAR-4 receptor. Notably,

some studies suggest that Sch 79797 may also exert antiplatelet effects through PAR-1

independent mechanisms and exhibits antibacterial properties.
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The following table summarizes the in vitro efficacy of Sch 79797 and its alternatives in

inhibiting platelet activation and aggregation. The data is presented as the half-maximal

inhibitory concentration (IC50) or effective concentration, providing a quantitative measure of

potency.

Compound Target Assay Agonist
IC50 / Effective
Concentration

Sch 79797 PAR-1
Radioligand

Binding
[3H]haTRAP 70 nM[1]

Vorapaxar PAR-1
Platelet

Aggregation
Thrombin 47 nM

Platelet

Aggregation
haTRAP 25 nM

Atopaxar PAR-1
Platelet

Aggregation
TRAP

Near complete

inhibition at ≥ 20

ng/mL

BMS-986120 PAR-4
Platelet

Activation

γ-thrombin /

PAR-4 Activating

Peptide

<10 nM

YD-3 PAR-4

Platelet

Aggregation

(rabbit)

Thrombin 28.3 µM

Platelet

Aggregation

(human)

Trypsin 38.1 µM

Signaling Pathways in Platelet Activation
Thrombin is a potent platelet activator that signals through two G-protein coupled receptors on

human platelets: PAR-1 and PAR-4.

PAR-1: Binds thrombin with high affinity, leading to rapid and transient platelet activation.
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PAR-4: Binds thrombin with lower affinity, resulting in a slower but more sustained signaling

response.

The diagram below illustrates the signaling cascade initiated by the activation of PAR-1 and

PAR-4, leading to platelet aggregation.
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Sample Preparation

Aggregation Measurement Data Analysis

Whole Blood Collection
(Sodium Citrate)

Centrifugation
(Low Speed)

Platelet-Rich Plasma (PRP)

Platelet-Poor Plasma (PPP)

PRP in Cuvette
(37°C with stirring) Set Baseline (PPP) Add Inhibitor

(e.g., Sch 79797)
Add Agonist

(e.g., Thrombin) Measure Light Transmission Generate Aggregation Curve Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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